Cas no 101094-63-7 (Benzoxazole, 2-[[(4-chlorophenyl)methyl]thio]-)

• Product Name: Benzoxazole, 2-[[(4-chlorophenyl)methyl]thio]-
• CAS No: 101094-63-7
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 1130959
• Update Time: 2024-07-27

Benzoxazole, 2-[[(4-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[[(4-chlorophenyl)methyl]thio]-
• 2-[(4-chlorobenzyl)sulfanyl]-1,3-benzoxazole

• Inchi： 1S/C14H10ClNOS/c15-11-7-5-10(6-8-11)9-18-14-16-12-3-1-2-4-13(12)17-14/h1-8H,9H2
• InChI Key： DVAZSOCVQKNKQF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1SCC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 275.0173

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 61-62 °C
• Boiling Point: 419.3±47.0 °C(Predicted)
• PSA: 26.03
• pka: 0.92±0.10(Predicted)